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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409264 Get Quote

Remazol Brilliant Blue R: A Technical Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Remazol Brilliant Blue R (RBBR), also known as Reactive Blue 19, is a synthetic

anthraquinone dye with the CAS number 2580-78-1.[1][2] It is widely utilized in the textile

industry for dyeing cellulosic fibers like cotton, wool, and silk, owing to its ability to form strong,

covalent bonds with the substrate, which imparts excellent colorfastness.[3] Beyond textiles,

RBBR serves as a valuable tool in biotechnology and research, particularly as a protein stain in

electrophoresis and as a model compound in studies on the degradation of textile effluents.

This guide provides a comprehensive overview of the chemical and physical properties of

Remazol Brilliant Blue R, detailed experimental protocols for its key applications, and a

summary of its toxicological profile.

Chemical and Physical Properties
Remazol Brilliant Blue R is a dark blue to black crystalline powder.[1] Its chemical structure is

based on an anthraquinone chromophore, which is responsible for its vibrant blue color. The

presence of a vinyl sulfone group allows it to react covalently with hydroxyl and amino groups

on various substrates under alkaline conditions.
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Identifier Value

CAS Number 2580-78-1

Synonyms Reactive Blue 19, C.I. 61200, Remazol Blue R

IUPAC Name

disodium;1-amino-9,10-dioxo-4-[[3-[2-

(sulfonatooxy)ethyl]sulfonylphenyl]amino]anthra

cene-2-sulfonate[4]

Molecular Formula C₂₂H₁₆N₂Na₂O₁₁S₃[1][2]

SMILES

C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=

C3NC4=CC(=CC=C4)S(=O)(=O)CCOS(=O)

(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+]

InChI Key KUIXZSYWBHSYCN-UHFFFAOYSA-L

Physicochemical Properties
Property Value

Molecular Weight 626.54 g/mol [1][2]

Appearance Dark blue to black crystalline powder[1]

Solubility Soluble in water (approx. 1 mg/mL)[2]

Density 1.74 g/cm³ (at 20°C)[5]

Melting Point Data not available (likely decomposes)

Storage Temperature Room temperature[2]

Spectroscopic Properties
Remazol Brilliant Blue R exhibits characteristic absorbance peaks in both the ultraviolet (UV)

and visible regions of the electromagnetic spectrum. A peak is observed in the UV region at

approximately 231 nm, which is attributable to the electronic transitions within the aromatic

anthraquinone structure.[6] The vibrant blue color of the dye is due to a strong absorption band

in the visible spectrum, with a maximum absorbance (λmax) reported in the range of 580-594

nm.[7][8]
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Applications and Experimental Protocols
Remazol Brilliant Blue R's utility spans from industrial dyeing to specialized laboratory

procedures.

Textile Dyeing
RBBR is a reactive dye used for coloring cellulosic fibers. The vinyl sulfone group reacts with

the hydroxyl groups of cellulose in an alkaline medium, forming a stable covalent ether bond.

This protocol describes a conventional dyeing process for cotton fabric.

Materials:

Pre-scoured cotton fabric

Remazol Brilliant Blue R dye

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Soda ash, Na₂CO₃)

Wetting agent

Laboratory dyeing machine (e.g., Jigger or beaker dyer)

Procedure:

Dye Bath Preparation: Prepare a dyebath with a liquor-to-goods ratio of 10:1. Add a wetting

agent and the required amount of salt (e.g., 50 g/L NaCl).[9]

Dye Addition: Dissolve the calculated amount of Remazol Brilliant Blue R (e.g., for a 2%

shade on weight of fabric) in water and add it to the dyebath.

Dyeing: Introduce the wet cotton fabric into the dyebath at room temperature. Run for 5-10

minutes to ensure even wetting.

Temperature Increase: Gradually raise the temperature of the dyebath to 60°C over 20-30

minutes.[10]
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Dye Exhaustion: Continue running the fabric in the dyebath at 60°C for 30 minutes to allow

the dye to adsorb onto the fiber.

Alkali Fixation: Add the calculated amount of soda ash (e.g., 20 g/L), typically in two portions

over 10-15 minutes, to raise the pH and initiate the covalent reaction between the dye and

the fiber.[10]

Fixation Time: Continue the dyeing process at 60°C for an additional 45-60 minutes to

ensure complete fixation.

Rinsing and Soaping: Drain the dyebath. Rinse the dyed fabric thoroughly with cold water,

followed by a hot rinse.

Washing: Soap the fabric with a non-ionic detergent (e.g., 2 g/L) at 90°C for 15 minutes to

remove any unfixed dye.[11]

Final Rinse and Drying: Rinse the fabric again with hot and then cold water until the rinse

water is clear. Dry the fabric.
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Workflow for Exhaust Dyeing of Cotton with RBBR.
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Biotechnology: Protein Staining
RBBR can be used to pre-stain proteins before electrophoretic separation, allowing for direct

visualization of the protein bands during the run. This is advantageous for monitoring the

progress of electrophoresis and can eliminate the need for a separate post-staining step.

This protocol is adapted for pre-staining protein samples prior to sodium dodecyl sulfate-

polyacrylamide gel electrophoresis (SDS-PAGE).[12]

Materials:

Protein sample

100 mM Sodium Carbonate (Na₂CO₃) solution, pH 10

Remazol Brilliant Blue R dye solution (10 mg/mL in 10% SDS)

10% (w/v) Sodium Dodecyl Sulfate (SDS)

Crystalline lysine

SDS-PAGE loading buffer (e.g., Laemmli buffer)

Procedure:

Alkaline Treatment: Mix the protein solution with an equal volume of 100 mM Na₂CO₃

solution.

Dye Addition: Add the RBBR dye solution to the protein mixture to a final concentration of 2

mg/mL. Ensure the final SDS concentration is at least 2%.[12]

Incubation: Incubate the mixture at 60°C for 30-60 minutes.[12][13] This facilitates the

covalent linkage of the dye to the protein.

Reaction Quenching: Stop the staining reaction by adding an excess of crystalline lysine

(e.g., 10 mg). Lysine will react with any remaining free dye.
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Sample Preparation for Electrophoresis: Add an appropriate volume of concentrated SDS-

PAGE loading buffer to the pre-stained protein sample.

Denaturation: Heat the sample at 95-100°C for 5 minutes.

Loading: Load the pre-stained sample onto an SDS-PAGE gel and run the electrophoresis as

per standard procedures. The protein bands will be visible as they migrate through the gel.

Environmental Science: Wastewater Treatment
Due to its stability, RBBR is often used as a model compound for studying the efficacy of

wastewater treatment technologies, particularly Advanced Oxidation Processes (AOPs).

This protocol outlines a typical laboratory-scale experiment for the decolorization of an RBBR

solution using UV irradiation and hydrogen peroxide.[14][15][16]

Materials:

Remazol Brilliant Blue R stock solution (e.g., 100 mg/L)

Hydrogen peroxide (H₂O₂) solution (e.g., 30%)

pH meter and buffer solutions (for pH adjustment)

UV photoreactor (with a UV lamp, e.g., mercury vapor lamp)

Spectrophotometer for measuring absorbance

Procedure:

Sample Preparation: Prepare a known concentration of RBBR solution in a quartz vessel

suitable for UV irradiation. Adjust the pH to the desired level (e.g., pH 7) using dilute acid or

base.

Initial Measurement: Take an initial sample (time = 0) and measure its absorbance at the

λmax of RBBR (approx. 594 nm) using a spectrophotometer.
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Initiation of Reaction: Add a specific concentration of H₂O₂ to the RBBR solution (e.g., to a

final concentration of 10-20 mL/L).[16]

UV Irradiation: Immediately place the solution in the photoreactor and turn on the UV lamp to

start the degradation process.

Sampling: Withdraw aliquots of the solution at regular time intervals (e.g., 5, 10, 20, 30, 60

minutes).

Absorbance Measurement: Measure the absorbance of each aliquot at the λmax.

Data Analysis: Calculate the percentage of decolorization at each time point using the

formula: Decolorization (%) = [(A₀ - Aₜ) / A₀] x 100 where A₀ is the initial absorbance and Aₜ is

the absorbance at time t.

Kinetic Analysis: The data can be used to determine the reaction kinetics, which often follows

a pseudo-first-order model for this type of degradation.
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Workflow for AOP Treatment of RBBR Wastewater.
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Toxicological and Safety Information
Remazol Brilliant Blue R requires careful handling due to potential health effects. The

toxicological properties of this material have not been fully investigated.

Health Effects
Irritation: May cause irritation to the eyes, skin, respiratory tract, and digestive tract.

Carcinogenicity: It is considered a questionable carcinogen, although it is not listed as a

carcinogen by major regulatory agencies such as ACGIH, IARC, or NTP.

Safety and Handling
Precaution Description

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and protective

clothing to prevent skin exposure. A dust mask

(e.g., N95 type) is recommended when handling

the powder.[2]

Ventilation
Use in a well-ventilated area to keep airborne

concentrations low.

Handling

Avoid contact with eyes, skin, and clothing.

Minimize dust generation and accumulation.

Wash thoroughly after handling.

Storage

Store in a tightly closed container in a cool, dry,

well-ventilated area away from incompatible

substances like strong oxidizing agents.

First Aid

Eyes: Flush with plenty of water for at least 15

minutes. Skin: Flush skin with plenty of water.

Ingestion: Give 2-4 cupfuls of milk or water if the

victim is conscious. Inhalation: Move to fresh air.

Seek medical attention if irritation or other

symptoms persist.
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Conclusion
Remazol Brilliant Blue R (CAS No. 2580-78-1) is a versatile anthraquinone dye with significant

applications in the textile industry and scientific research. Its reactive vinyl sulfone group allows

for the formation of stable covalent bonds, making it an effective dye for cellulosic fibers and a

useful tool for pre-staining proteins in biochemical analyses. While its toxicological profile is not

fully characterized, it is known to be an irritant and requires standard laboratory precautions for

safe handling. The detailed protocols provided in this guide offer a practical framework for its

application in dyeing, protein analysis, and environmental degradation studies, making it a

compound of continued interest for both industrial and academic researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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